Cas no 50786-62-4 (ethynylcyclobutane)

Ethynylcyclobutane is a cyclic hydrocarbon featuring a cyclobutane ring with an ethynyl (acetylene) substituent. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in cycloaddition reactions and as a building block for more complex molecules. The strained cyclobutane ring enhances its reactivity, while the ethynyl group offers versatility for further functionalization via click chemistry or metal-catalyzed couplings. Its compact yet reactive framework is advantageous in pharmaceutical and materials science research, where precise molecular architecture is critical. Ethynylcyclobutane is typically handled under inert conditions due to its potential sensitivity to polymerization or decomposition.

ethynylcyclobutane structure

Product Name:ethynylcyclobutane

CAS No:50786-62-4

MF:C₆H₈

MW:80.127721786499

MDL:MFCD26804706

CID:386443

PubChem ID:142749

Update Time:2025-05-22

ethynylcyclobutane Chemical and Physical Properties

Names and Identifiers

- Cyclobutane, ethynyl-
- ethynylcyclobutane
- Cyclobutyl acetylene
- Cyclobutane,ethynyl-
- SY151760
- EN300-126914
- P19139
- DTXSID40198819
- GAXSIWLVORHPTJ-UHFFFAOYSA-N
- FT-0775071
- MFCD26804706
- CS-0183866
- 50786-62-4
- PS-17212
- SB22560
- DB-208950
- DTXCID50121310
- MDL： MFCD26804706
- Inchi： 1S/C6H8/c1-2-6-4-3-5-6/h1,6H,3-5H2
- InChI Key： GAXSIWLVORHPTJ-UHFFFAOYSA-N
- SMILES： C1(C#C)CCC1

Computed Properties

Exact Mass: 80.06264
Monoisotopic Mass: 80.0626
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 79.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 2

Experimental Properties

Density: 0.85
Boiling Point: 66.4°Cat760mmHg
Flash Point: °C
Refractive Index: 1.456
PSA: 0

ethynylcyclobutane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1731-250 MG	ethynylcyclobutane	50786-62-4	97%	250MG	¥ 3,069.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1731-500 MG	ethynylcyclobutane	50786-62-4	97%	500MG	¥ 4,092.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1731-1 G	ethynylcyclobutane	50786-62-4	97%	1g	¥ 5,121.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1731-5 G	ethynylcyclobutane	50786-62-4	97%	5g	¥ 15,364.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1731-10 G	ethynylcyclobutane	50786-62-4	97%	10g	¥ 25,608.00	2021-05-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02481-1g	Ethynylcyclobutane	50786-62-4	95%	1g	$854	2023-09-07
abcr	AB535361-250 mg	Ethynylcyclobutane, 95%; .	50786-62-4	95%	250MG	€833.50	2023-07-10
abcr	AB535361-500 mg	Ethynylcyclobutane, 95%; .	50786-62-4	95%	500MG	€1,097.00	2023-07-10
abcr	AB535361-1 g	Ethynylcyclobutane, 95%; .	50786-62-4	95%	1g	€1,269.10	2022-07-29
Chemenu	CM388085-250mg	ethynylcyclobutane	50786-62-4	95%+	250mg	$331	2024-07-16